5-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one

• IUPAC Name: 5-chloro-1,3-dihydroimidazo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C6H4ClN3O/c7-4-2-1-3-5(9-4)10-6(11)8-3/h1-2H,(H2,8,9,10,11)
• InChI Key: XJFIKRXIJXAJGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1NC(=O)N2)Cl
• Molecular Formula: C6H4ClN3O
• DSSTOX Substance ID: DTXSID80608962
• Molecular Weight: 169.57 g/mol
• CAS RN: 40851-98-7

Description

5-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one is a heterocyclic compound with a fused imidazopyridine ring system. It exhibits structural resemblance to purines, which has prompted investigations into its potential therapeutic significance. This compound has been studied for its biological activities and medicinal applications.

2.

Synthesis Analysis

Several synthetic approaches have been reported for the preparation of imidazo[4,5-b]pyridines. Notably, XantPhos (4,5-bis(diphenylphosphino)-9,9-dimethylxanthene) and Pd(OAc)2 have been effective catalysts for coupling 2-halo imidazo[4,5-b]pyridines with pyridone nucleophiles. Regioselective methods have also been developed for the synthesis of 2-substituted 3H-imidazo[4,5-b]pyridine and 1H-imidazo[4,5-b]pyridine.

3.

Molecular Structure Analysis

The molecular structure of 5-Chloro-1H-imidazo[4,5-b]pyridin-2(3H)-one consists of a chlorinated imidazole ring fused with a pyridine moiety. The chlorine substitution at position 5 imparts specific properties to the compound, influencing its biological activity and interactions.

4.

Chemical Reactions Analysis

While specific chemical reactions involving this compound may vary, it can participate in various transformations typical of imidazopyridines. These reactions include nucleophilic substitutions, cyclizations, and functional group modifications. Further studies are needed to explore its reactivity in detail.

6.

Physical And Chemical Properties Analysis

• Spectroscopic Data : NMR, HPLC, and LC-MS analyses provide insights into its structure and purity.

Scientific Research Applications

Materials Science and Optoelectronics

• Imidazo[4,5-b]pyridine derivatives have shown great potential in materials science. They have been used in different technological applications such as optoelectronic devices.
• The methods of application or experimental procedures in this field often involve the synthesis of the imidazo[4,5-b]pyridine derivatives and their incorporation into the optoelectronic devices.
• The outcomes of these applications have been promising, with many innovations reported in recent years.

Sensors

• Imidazo[4,5-b]pyridine derivatives have also been used in the development of sensors.
• The methods of application typically involve the use of these derivatives as sensing elements due to their unique chemical structure and versatility.
• The results have shown that these derivatives can enhance the performance of the sensors.

Pharmaceutical Field

• In the pharmaceutical field, imidazo[4,5-b]pyridine derivatives have been used in the development of anti-cancer drugs.
• The methods of application often involve the synthesis of these derivatives and their testing on cancer cell lines.
• The results have shown that these derivatives can have antiproliferative activity on selected human cancer cell lines such as prostate (DU-145), lung (A549), and cervical (HeLa).